Cas no 1805187-81-8 (2-Bromo-4-ethoxy-3-nitropyridine)

• Product Name: 2-Bromo-4-ethoxy-3-nitropyridine
• CAS No: 1805187-81-8
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• CID: 4900664
• Update Time: 2025-11-01

2-Bromo-4-ethoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-ethoxy-3-nitropyridine

• Inchi： 1S/C7H7BrN2O3/c1-2-13-5-3-4-9-7(8)6(5)10(11)12/h3-4H,2H2,1H3
• InChI Key： CCQFDXZIQSDHHH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 2-Bromo-4-ethoxy-3-nitropyridine

Comprehensive Overview of 2-Bromo-4-ethoxy-3-nitropyridine (CAS No. 1805187-81-8): Properties, Applications, and Research Insights

2-Bromo-4-ethoxy-3-nitropyridine (CAS No. 1805187-81-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitropyridine derivative combines a bromo substituent at the 2-position, an ethoxy group at the 4-position, and a nitro group at the 3-position, creating a versatile scaffold for organic synthesis. Researchers frequently explore its reactivity in cross-coupling reactions, nucleophilic substitutions, and as a precursor for drug discovery intermediates.

The compound’s molecular formula, C₇H₇BrN₂O₃, and molecular weight of 247.05 g/mol make it a valuable building block for designing small-molecule inhibitors and functional materials. Recent studies highlight its potential in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. Its electron-deficient pyridine ring enhances its utility in palladium-catalyzed reactions, a topic frequently searched by synthetic chemists.

From an industrial perspective, 2-Bromo-4-ethoxy-3-nitropyridine is often discussed in forums focusing on scalable synthesis and green chemistry. Environmental concerns have driven interest in optimizing its production to minimize waste, aligning with the Principles of Green Chemistry. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity, a common query among quality control professionals.

In the context of AI-driven drug discovery, this compound’s structural motifs are frequently analyzed using computational chemistry tools. Researchers leverage machine learning models to predict its reactivity or interactions with biological targets, a trending topic in cheminformatics. Its nitro-aromatic moiety also sparks interest in materials science, particularly for organic electronics and photocatalysts.

Safety and handling of 2-Bromo-4-ethoxy-3-nitropyridine are often addressed in technical datasheets, emphasizing proper storage conditions (e.g., anhydrous environments) to maintain stability. While not classified as hazardous under standard regulations, its brominated and nitrated structure warrants careful handling, a point reiterated in laboratory safety guidelines.

The compound’s role in high-throughput screening libraries is another area of interest. Its modular structure allows for rapid derivatization, making it a candidate for fragment-based drug design. Patent literature reveals its inclusion in novel anticancer and antiviral compound claims, reflecting its commercial relevance.

In summary, 2-Bromo-4-ethoxy-3-nitropyridine (CAS No. 1805187-81-8) exemplifies the intersection of synthetic utility and applied research. Its adaptability across disciplines—from pharmaceutical development to advanced material engineering—ensures its continued prominence in scientific literature and industrial applications.